Cas no 1261741-43-8 (Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261741-43-8
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983331
• Update Time: 2025-06-25

Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H9ClF3NO2/c1-21-13(20)10-5-6-11(15)19-12(10)8-3-2-4-9(7-8)14(16,17)18/h2-7H,1H3
• InChI Key： DBTTYAPPAAXGGY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C(C2C=CC=C(C(F)(F)F)C=2)=N1

Computed Properties

• Exact Mass: 315.0273907 g/mol
• Monoisotopic Mass: 315.0273907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.67
• XLogP3: 4.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate

Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate: A Comprehensive Overview

The compound Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate, identified by the CAS number CAS No. 1261741-43-8, is a synthetic organic compound with a complex structure that has garnered significant attention in various fields of research. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, and its structure incorporates a methyl group, a chloro substituent, and a trifluoromethyl phenyl group. The presence of these functional groups imparts unique chemical properties, making it a subject of interest in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature due to the trifluoromethyl group and the methyl ester moiety. This property could enhance drug solubility and bioavailability, addressing a critical challenge in pharmaceutical formulation.

In the realm of agrochemistry, this compound has shown promise as a potential herbicide or insecticide. The trifluoromethyl phenyl group is known to confer stability against metabolic degradation in plants and pests, which is a desirable trait for agricultural chemicals. Recent field trials have demonstrated its efficacy in controlling specific weed species without adverse effects on crop plants, suggesting its potential for sustainable agricultural practices.

The synthesis of Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate involves a multi-step process that includes nucleophilic substitution and Friedel-Crafts acylation reactions. The use of palladium-catalyzed coupling reactions has been reported to improve the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. The trifluoromethyl group, while enhancing stability, also poses challenges for complete biodegradation, necessitating further research into its long-term environmental fate.

In conclusion, Methyl 6-chloro-2-(3-(trifluoromethyl)phenyl)nicotinate, with its unique chemical structure and versatile properties, continues to be a focal point in diverse research domains. Its potential applications span from drug delivery systems to agrochemicals, while ongoing studies aim to optimize its synthesis and evaluate its environmental impact comprehensively.